Cas no 2938-66-1 (1,1-diethylnaphthalene)
1,1-diethylnaphthalene structure
Product Name:1,1-diethylnaphthalene
1,1-diethylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1,1-diethylnaphthalene
- Naphthalene, 1,1-diethyl-1,2,3,4-tetrahydro
- 4,4-diethyl-2,3-dihydro-1H-naphthalene
- 2938-66-1
- diethyltetralin
- DTXSID10334348
- DBFQMDNLSBZPMF-UHFFFAOYSA-N
- 1,1-Diethyl-1,2,3,4-tetrahydronaphthalene
-
- Inchi： 1S/C14H20/c1-3-14(4-2)11-7-9-12-8-5-6-10-13(12)14/h5-6,8,10H,3-4,7,9,11H2,1-2H3
- InChI Key： DBFQMDNLSBZPMF-UHFFFAOYSA-N
- SMILES： C1(CC)(CC)C2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 188.1566
- Monoisotopic Mass: 188.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1-diethylnaphthalene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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